(3R)-4β-Acetoxy-3,3aα,4,4a,7aα,8,9,9aβ-octahydro-3,4aβ,8α-trimethylazuleno[6,5-b]furan-2,5-dione
(3R)-4β-Acetoxy-3,3aα,4,4a,7aα,8,9,9aβ-octahydro-3,4aβ,8α-trimethylazuleno[6,5-b]furan-2,5-dione
Brand Name:
Vulcanchem
CAS No.:
10092-04-3
VCID:
VC0167830
InChI:
InChI=1S/C17H22O5/c1-8-7-12-14(9(2)16(20)22-12)15(21-10(3)18)17(4)11(8)5-6-13(17)19/h5-6,8-9,11-12,14-15H,7H2,1-4H3/t8-,9+,11+,12+,14-,15-,17+/m0/s1
SMILES:
CC1CC2C(C(C(=O)O2)C)C(C3(C1C=CC3=O)C)OC(=O)C
Molecular Formula:
C17H22O5
Molecular Weight:
306.4 g/mol
(3R)-4β-Acetoxy-3,3aα,4,4a,7aα,8,9,9aβ-octahydro-3,4aβ,8α-trimethylazuleno[6,5-b]furan-2,5-dione
CAS No.: 10092-04-3
Main Products
VCID: VC0167830
Molecular Formula: C17H22O5
Molecular Weight: 306.4 g/mol
CAS No. | 10092-04-3 |
---|---|
Product Name | (3R)-4β-Acetoxy-3,3aα,4,4a,7aα,8,9,9aβ-octahydro-3,4aβ,8α-trimethylazuleno[6,5-b]furan-2,5-dione |
Molecular Formula | C17H22O5 |
Molecular Weight | 306.4 g/mol |
IUPAC Name | [(1R,3aR,5S,5aS,8aS,9S,9aS)-1,5,8a-trimethyl-2,8-dioxo-3a,4,5,5a,9,9a-hexahydro-1H-azuleno[6,5-b]furan-9-yl] acetate |
Standard InChI | InChI=1S/C17H22O5/c1-8-7-12-14(9(2)16(20)22-12)15(21-10(3)18)17(4)11(8)5-6-13(17)19/h5-6,8-9,11-12,14-15H,7H2,1-4H3/t8-,9+,11+,12+,14-,15-,17+/m0/s1 |
Standard InChIKey | NEIIKBWBBCJSQU-LRUSGZRYSA-N |
Isomeric SMILES | C[C@H]1C[C@@H]2[C@H]([C@H](C(=O)O2)C)[C@@H]([C@@]3([C@@H]1C=CC3=O)C)OC(=O)C |
SMILES | CC1CC2C(C(C(=O)O2)C)C(C3(C1C=CC3=O)C)OC(=O)C |
Canonical SMILES | CC1CC2C(C(C(=O)O2)C)C(C3(C1C=CC3=O)C)OC(=O)C |
Synonyms | isotenulin |
PubChem Compound | 257283 |
Last Modified | Nov 11 2021 |
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